Cas no 213176-56-8 ( )
structure
Product Name:
CAS No:213176-56-8
MF:C9H11NO2S
MW:197.2541410923
CID:911554
PubChem ID:45089427
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL15689276
- RJHQGSNOQGQOCA-UHFFFAOYSA-N
- 213176-56-8
- Methyl 3-amino-2-(methylthio)benzoate
- methyl 3-amino-2-methylsulfanylbenzoate
- methyl 3-amino-2(methylthio)benzoate
- 3-Amino-2-(methylthio)benzoicacidmethylester
-
-
- Inchi： 1S/C9H11NO2S/c1-12-9(11)6-4-3-5-7(10)8(6)13-2/h3-5H,10H2,1-2H3
- InChI Key： RJHQGSNOQGQOCA-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC=CC=1C(=O)OC)N
Computed Properties
- Exact Mass: 197.05104977g/mol
- Monoisotopic Mass: 197.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 77.6Ų
Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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